Cas no 99853-24-4 (3-Bromo-4-ethoxycinnamic Acid)

• Product Name: 3-Bromo-4-ethoxycinnamic Acid
• CAS No: 99853-24-4
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 2821073
• PubChem ID: 22680148
• Update Time: 2025-04-21

3-Bromo-4-ethoxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-ethoxyphenyl)prop-2-enoic acid
• 3-Bromo-4-ethoxycinnamic acid;4-ethoxy-3-bromo-trans-cinnamic acid;4-Aethoxy-3-brom-trans-zimtsaeure;
• 99853-24-4
• (E)-3-(3-bromo-4-ethoxyphenyl)prop-2-enoic acid
• 3-(3-Bromo-4-ethoxyphenyl)acrylicacid
• 3-Bromo-4-ethoxycinnamic acid
• BS-23886
• 3-(3-Bromo-4-ethoxyphenyl)acrylic acid
• 3-Bromo-4-ethoxycinnamic Acid

• Inchi： 1S/C11H11BrO3/c1-2-15-10-5-3-8(7-9(10)12)4-6-11(13)14/h3-7H,2H2,1H3,(H,13,14)/b6-4+
• InChI Key： GTHHPORFQMDCHR-GQCTYLIASA-N
• SMILES： BrC1C=C(/C=C/C(=O)O)C=CC=1OCC

Computed Properties

• Exact Mass: 269.98900
• Monoisotopic Mass: 269.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.94560